Cas no 2191213-99-5 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 2191213-99-5
• MF: C₁₅H₁₉N₅O₃S
• MW: 349.408061265945
• CID: 5336809
• Update Time: 2025-07-19

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)-1-methyl-1H-imidazole-4-sulfonamide
• N-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methylimidazole-4-sulfonamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide

• Inchi： 1S/C15H19N5O3S/c1-11-7-12(2)20(18-11)13(14-5-4-6-23-14)8-17-24(21,22)15-9-19(3)10-16-15/h4-7,9-10,13,17H,8H2,1-3H3
• InChI Key： MNMKORXGLCRGJD-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(NCC(C1=CC=CO1)N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 526
• XLogP3: 0.8
• Topological Polar Surface Area: 103

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide

Comprehensive Analysis of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 2191213-99-5)

The compound N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 2191213-99-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a furan ring, a pyrazole moiety, and an imidazole sulfonamide group, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the prevalence of these targets in modern drug discovery.

In recent years, the demand for heterocyclic compounds like 2191213-99-5 has surged due to their role in developing targeted therapies. The 3,5-dimethyl-1H-pyrazole segment is known for its bioactivity, often linked to anti-inflammatory and antimicrobial properties. Meanwhile, the furan-2-yl group contributes to the molecule's metabolic stability, a critical factor in drug design. This combination of features positions N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide as a promising scaffold for further optimization.

The imidazole sulfonamide component is another highlight, as sulfonamide derivatives are widely explored for their biological activity. This moiety is frequently associated with carbonic anhydrase inhibition, a mechanism relevant to conditions like glaucoma and cancer. Given the growing interest in precision medicine, the ability of 2191213-99-5 to interact with specific enzymes or receptors aligns with current trends in personalized therapeutics.

From a synthetic chemistry perspective, the preparation of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide involves multi-step reactions, including N-alkylation and sulfonamide formation. These processes are often optimized for yield and purity, as impurities can affect the compound's performance in biological assays. The CAS No. 2191213-99-5 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

Environmental and green chemistry considerations are also relevant when discussing 2191213-99-5. Researchers are increasingly focused on sustainable synthesis methods, such as catalytic approaches or solvent-free reactions, to minimize waste. This aligns with broader industry shifts toward eco-friendly manufacturing, a topic frequently searched by professionals in the field.

In summary, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]-1-methyl-1H-imidazole-4-sulfonamide represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in drug discovery and agrochemical development, makes it a subject of ongoing investigation. As the scientific community continues to explore novel heterocycles, compounds like 2191213-99-5 will remain at the forefront of innovation.